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Compound of Interest

Compound Name: C.l. Direct orange 102

Cat. No.: B1607268

These application notes provide a summary of the key findings and methodologies for the
adsorption of the textile dye Direct Orange 102 (D0O102) onto activated carbon derived from
Thevetia neriifolia Juss wood (TNJAC). The data indicates that TNJAC is a promising
adsorbent for the removal of DO102 from aqueous solutions.

The adsorption process is influenced by several operational parameters including pH,
temperature, and initial dye concentration. Kinetic studies reveal that the adsorption follows a
pseudo-second-order model, suggesting that the rate-limiting step may be chemisorption.[1]
The equilibrium data is well-described by the Langmuir isotherm model, which points to
monolayer coverage of the dye molecules on a homogeneous adsorbent surface.[2]
Thermodynamic analysis shows the adsorption to be a spontaneous and exothermic process.

Data Presentation

The following tables summarize the quantitative data from the adsorption studies of Direct
Orange 102 on TNJAC activated carbon.

Table 1: Effect of pH on Direct Orange 102 Adsorption[2]

pH Adsorption Percentage (%)
2 41
12 75
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Table 2: Adsorption Isotherm Parameters for Direct Orange 102

Isotherm

Parameters 30°C 40°C 50°C
Model
Langmuir Qo (mg/g) 9.442 17.54 33.00
bi (x10~3 L/mg) 0.2176 3.434 0.0723
r2 0.9899 0.9976 0.9951
Freundlich n 17.06 10.35 4.24
kB3 (mgt-2/n L2/n

7.70 11.22 1.17
g
r2 0.9509 0.6724 0.9625

Note: The Langmuir model provides a better fit for the experimental data.

Table 3: Pseudo-Second-Order Kinetic Model Parameters

Parameter

Value Range

Correlation Coefficient (r?)

0.9311 <r2<0.9871

Rate Constant (kz2) at 50-100 mg/L (g/mg/min)

Decreases from 24.982 x 10-4 t0 6.811 x 10—*

Rate Constant (k2) at 30-50°C (g/mg/min)

Increases from 9.599 x 10—4to 11.740 x 10—4

Table 4: Thermodynamic Parameters for Adsorption of Direct Orange 102

Temperature (°C) AH° (kJ/mol) AS° (JImol-K) AG° (kJ/mol)
30 -0.599 2.461 -548.16
40 -0.599 2.461 -425.21
50 -0.599 2.461 -194.15
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Note: The negative AG° values indicate a spontaneous process, while the negative AH° value
suggests the adsorption is exothermic. The positive AS° points to increased randomness at the
solid-liquid interface.

Experimental Protocols
Protocol 1: Preparation of Activated Carbon (TNJAC)

This protocol details the preparation of activated carbon from the wood of Thevetia neriifolia
Juss.[3]

Collection and Pre-treatment: Collect plant waste material (Thevetia neriifolia Juss wood).

Acid Digestion: Place the material in a boiling solution of 40% phosphoric acid (HsPOa4) for 1
hour.

Impregnation: Allow the material to remain in the acid solution at room temperature for 24
hours.

Carbonization: Separate the impregnated material, air dry it, and then carbonize it in a muffle
furnace at 400°C.[3]

Activation: Powder the carbonized material and activate it in a muffle furnace at 800°C for 10
minutes.[3]

Washing and Drying: Wash the activated carbon thoroughly with water to remove any
residual acid.

Final Preparation: Dry the final product at 110°C, sieve to the desired particle size, and store
in an airtight container for subsequent use.

Protocol 2: Batch Adsorption Experiments

This protocol describes the procedure for conducting batch adsorption studies to evaluate the
removal of Direct Orange 102.[3]

» Stock Solution Preparation: Prepare a stock solution of Direct Orange 102 (Molecular
Formula: CsaH21NeNaszO11S2, Molecular Weight: 822.66) by dissolving a known quantity of
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the dye in double-distilled water.[3][4] Prepare experimental solutions of desired
concentrations (e.g., 50 mg/L to 100 mg/L) by diluting the stock solution.

o Adsorption Setup: In a series of flasks, add a fixed amount of the prepared activated carbon
(adsorbent) to 100 mL of the dye solution with a known initial concentration.[3]

o Agitation: Place the flasks in a temperature-controlled shaker and agitate at a constant
speed (e.g., 180 rpm).[3]

o Parameter Variation:

o Effect of Contact Time: Withdraw samples at predetermined time intervals (e.g., up to 90
minutes) to determine the equilibrium time.

o Effect of pH: Adjust the initial pH of the dye solutions (e.g., from pH 2 to 12) using HCI or
NaOH before adding the adsorbent.

o Effect of Initial Concentration: Vary the initial dye concentration (e.g., 50 mg/L, 100 mg/L)
while keeping other parameters constant.

o Effect of Temperature: Conduct experiments at different temperatures (e.g., 30°C, 40°C,
50°C) to study the thermodynamics of the process.

o Sample Collection: At the end of each experiment or time interval, withdraw the sample and
separate the adsorbent from the solution by centrifugation.[3]

e Analysis: Analyze the supernatant for the residual concentration of Direct Orange 102.[3]
Protocol 3: Analytical Measurement
e Apparatus: Use a UV-Visible Spectrophotometer.

o Procedure: Measure the absorbance of the supernatant at the maximum wavelength
(A_max) corresponding to Direct Orange 102.

e Quantification: Determine the concentration of the dye from a pre-calibrated curve of
absorbance versus concentration.
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« Calculation: Calculate the percentage of dye removal and the adsorption capacity (qe, mg/g)
using the initial and final dye concentrations.
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Caption: Workflow for the preparation of activated carbon (TNJAC).
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Caption: Experimental workflow for batch adsorption studies.
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Caption: Logical relationships in the analysis of adsorption data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Adsorption of Direct Orange 102 on
Activated Carbon]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607268#direct-orange-102-adsorption-studies-on-
activated-carbon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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